Cas no 120698-33-1 (1,8-Octanedione,2,7-bis[(hexahydro-1H-azepin-1-yl)methyl]-1,8-diphenyl-, dihydrochloride (9CI))

• Product Name: 1,8-Octanedione,2,7-bis[(hexahydro-1H-azepin-1-yl)methyl]-1,8-diphenyl-, dihydrochloride (9CI)
• CAS No: 120698-33-1
• MF: C₃₄H₅₀Cl₂N₂O₂
• MW: 589.67900800705
• CID: 144853
• PubChem ID: 3078323
• Update Time: 2025-04-19

1,8-Octanedione,2,7-bis[(hexahydro-1H-azepin-1-yl)methyl]-1,8-diphenyl-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanedione,2,7-bis[(hexahydro-1H-azepin-1-yl)methyl]-1,8-diphenyl-, dihydrochloride (9CI)
• 2,7-bis(azepan-1-ylmethyl)-1,8-diphenyloctane-1,8-dione,dihydrochloride
• 2,7-Bis((hexahydro-1H-azepin-1-yl)methyl)-1,8-diphenyl-1,8-octanedione dihydrochloride
• DTXSID30923531
• 1,8-Octanedione, 2,7-bis((hexahydro-1H-azepin-1-yl)methyl)-1,8-diphenyl-, dihydrochloride
• 120698-33-1
• 2,7-Bis[(azepan-1-yl)methyl]-1,8-diphenyloctane-1,8-dione--hydrogen chloride (1/2)

• Inchi： 1S/C34H48N2O2.2ClH/c37-33(29-17-7-5-8-18-29)31(27-35-23-13-1-2-14-24-35)21-11-12-22-32(28-36-25-15-3-4-16-26-36)34(38)30-19-9-6-10-20-30;;/h5-10,17-20,31-32H,1-4,11-16,21-28H2;2*1H
• InChI Key： MQSVEQWTRBEFGG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1C=CC=CC=1)C(CCCCC(C(C1C=CC=CC=1)=O)CN1CCCCCC1)CN1CCCCCC1

Computed Properties

• Exact Mass: 588.3253
• Monoisotopic Mass: 588.325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 608
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Boiling Point: 652.1°C at 760 mmHg
• Flash Point: 246.9°C
• PSA: 40.62